Cas no 53146-47-7 (2-Propanol,1,3-bis(2-methylpropoxy)-)
53146-47-7 structure
Product Name:2-Propanol,1,3-bis(2-methylpropoxy)-
CAS No:53146-47-7
MF:C11H24O3
MW:204.306464195251
CID:381340
PubChem ID:104417
Update Time:2025-04-19
2-Propanol,1,3-bis(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1,3-bis(2-methylpropoxy)-
- 1,3-Bis(2-methylpropoxy)propan-2-ol
- 1,3-bis(2-methylpropoxy)-2-propanol
- SCHEMBL1836147
- 1,3-bis-(2-Methylpropoxy)propan-2-ol
- EINECS 258-391-0
- 1,3-diisobutoxypropan-2-ol
- DTXSID10201228
- 53146-47-7
- NS00032663
-
- Inchi: 1S/C11H24O3/c1-9(2)5-13-7-11(12)8-14-6-10(3)4/h9-12H,5-8H2,1-4H3
- InChI Key: NUYSFVDIFREUIM-UHFFFAOYSA-N
- SMILES: O(CC(C)C)CC(COCC(C)C)O
Computed Properties
- Exact Mass: 204.17262
- Monoisotopic Mass: 204.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propanol,1,3-bis(2-methylpropoxy)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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